Cas no 1272850-18-6 (4,4,4-trifluoro-3-(naphthalen-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(naphthalen-2-yl)butanoic acid
• CAS No: 1272850-18-6
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• CID: 6260380
• PubChem ID: 55164454
• Update Time: 2024-01-13

4,4,4-trifluoro-3-(naphthalen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(naphthalen-2-yl)butanoic acid
• EN300-1931951
• AKOS006177530
• 1272850-18-6

• Inchi： 1S/C14H11F3O2/c15-14(16,17)12(8-13(18)19)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,8H2,(H,18,19)
• InChI Key： DPWKAFWXLBKSLZ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC2C=CC=CC=2C=1)(F)F

Computed Properties

• Exact Mass: 268.07111408g/mol
• Monoisotopic Mass: 268.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes